Cas no 107514-80-7 (Benzenesulfonic acid,4-(1-ethyltridecyl)-)

• Product Name: Benzenesulfonic acid,4-(1-ethyltridecyl)-
• CAS No: 107514-80-7
• MF: C₂₁H₃₆O₃S
• MW: 368.573745727539
• CID: 178148
• PubChem ID: 183832
• Update Time: 2025-04-19

Benzenesulfonic acid,4-(1-ethyltridecyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-(1-ethyltridecyl)-
• 4-pentadecan-3-ylbenzenesulfonic acid
• DTXSID80860447
• NS00094981
• Benzenesulfonic acid, 4-(1-ethyltridecyl)-
• 4-(Pentadecan-3-yl)benzene-1-sulfonic acid
• 107514-80-7

• Inchi： 1S/C21H36O3S/c1-3-5-6-7-8-9-10-11-12-13-14-19(4-2)20-15-17-21(18-16-20)25(22,23)24/h15-19H,3-14H2,1-2H3,(H,22,23,24)
• InChI Key： LBECBDBROSKIAC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(CC)CCCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 368.23868
• Monoisotopic Mass: 368.239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.022
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.503
• PSA: 54.37
• LogP: 7.81870